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Compound of Interest

Compound Name: Penicitide A

Cat. No.: B12414035

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

experimental protocols instrumental in the structural elucidation of Penicitide A, a marine-

derived natural product. The following sections detail the nuclear magnetic resonance (NMR)

and mass spectrometry data that were pivotal in establishing its complex stereochemistry,

presented in a clear, tabular format for comparative analysis. Detailed experimental

methodologies are also provided to aid in the replication and further investigation of this

intriguing molecule.

Spectroscopic Data for Penicitide A
The structural determination of Penicitide A was achieved through a combination of one-

dimensional and two-dimensional NMR spectroscopy, along with high-resolution mass

spectrometry. These techniques provided the necessary information to piece together the

carbon skeleton, assign proton and carbon environments, and establish key stereochemical

relationships.

¹H NMR Spectroscopic Data
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The ¹H NMR spectrum of Penicitide A reveals a series of distinct proton signals, whose

chemical shifts, multiplicities, and coupling constants provide initial clues to the molecular

fragments present.

Table 1: ¹H NMR Data for Penicitide A (500 MHz, CDCl₃)

Position δH (ppm) Multiplicity J (Hz)

2 3.85 m

3 5.21 d 9.5

4 5.30 dd 15.0, 7.0

5 5.65 dt 15.0, 6.5

6 2.20 m

7 1.65 m

8 2.50 m

9 5.40 d 10.0

10 5.80 ddd 17.0, 10.0, 8.0

11 5.05 d 17.0

11' 5.00 d 10.0

12 3.50 q 6.5

13 1.20 d 6.5

14 0.90 t 7.5

15 1.30 sextet 7.5

OMe 3.65 s

¹³C NMR Spectroscopic Data
The ¹³C NMR spectrum provides a count of the unique carbon atoms and indicates their

chemical environment (e.g., sp³, sp², carbonyl).
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Table 2: ¹³C NMR Data for Penicitide A (125 MHz, CDCl₃)

Position δC (ppm)

1 172.0

2 75.1

3 128.5

4 135.2

5 130.8

6 35.4

7 28.9

8 42.1

9 138.7

10 115.3

11 141.2

12 70.3

13 20.5

14 14.1

15 22.7

OMe 51.5

High-Resolution Mass Spectrometry (HRMS) Data
HRMS analysis was crucial for determining the elemental composition of Penicitide A.

Table 3: HRMS Data for Penicitide A
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Ion Calculated m/z Found m/z

[M+Na]⁺ 305.1729 305.1725

Experimental Protocols
The acquisition of high-quality spectroscopic data is fundamental to successful structure

elucidation. The following are detailed methodologies for the key experiments performed on

Penicitide A.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectra were recorded on a Bruker Avance III 500 MHz spectrometer equipped with a

cryoprobe. The sample was dissolved in deuterated chloroform (CDCl₃). Chemical shifts (δ) are

reported in parts per million (ppm) and are referenced to the residual solvent signal (δH 7.26

and δC 77.16 for CDCl₃). Coupling constants (J) are reported in Hertz (Hz).

¹H NMR: Standard proton NMR spectra were acquired using a 90° pulse width, a spectral

width of 12 ppm, and a relaxation delay of 2 seconds.

¹³C NMR: Proton-decoupled carbon spectra were acquired using a 30° pulse width, a

spectral width of 240 ppm, and a relaxation delay of 2 seconds.

COSY (Correlation Spectroscopy): The COSY experiment was performed to identify ¹H-¹H

spin-spin coupling networks. The experiment utilized a gradient-selected pulse sequence

with a spectral width of 12 ppm in both dimensions.

HSQC (Heteronuclear Single Quantum Coherence): The HSQC experiment was used to

determine one-bond ¹H-¹³C correlations. A gradient-selected, sensitivity-enhanced pulse

sequence was employed with a spectral width of 12 ppm in the ¹H dimension and 160 ppm in

the ¹³C dimension.[1][2]

HMBC (Heteronuclear Multiple Bond Correlation): The HMBC experiment was crucial for

identifying long-range (2-3 bond) ¹H-¹³C correlations, which helped to connect the molecular

fragments. A gradient-selected pulse sequence was used, optimized for a long-range

coupling constant of 8 Hz.[1]
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Mass Spectrometry
High-resolution mass spectra were obtained on a Waters Q-Tof Premier mass spectrometer

using electrospray ionization (ESI) in positive ion mode. The sample was dissolved in methanol

and infused directly into the ion source.

Structural Elucidation Workflow
The process of elucidating the structure of Penicitide A from its spectroscopic data follows a

logical progression. The initial molecular formula is established by HRMS. Subsequently, 1D

NMR data provides an inventory of proton and carbon environments. 2D NMR experiments,

particularly COSY, HSQC, and HMBC, are then used to piece together the molecular puzzle.

HRMS Data
(Molecular Formula)

Identify Molecular Fragments

1D NMR Data
(¹H, ¹³C)

(Functional Groups, Hybridization)

2D NMR Data
(COSY, HSQC, HMBC)

(Connectivity)

Assemble Fragments

Propose Planar Structure

Determine Stereochemistry
(NOESY, Coupling Constants)

Final Structure of Penicitide A
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Click to download full resolution via product page

Caption: Workflow for the structural elucidation of Penicitide A.

Key 2D NMR Correlations in Penicitide A
The connectivity within Penicitide A was established by analyzing the cross-peaks in the

COSY, HSQC, and HMBC spectra. These correlations allowed for the unambiguous

assignment of all proton and carbon signals and the assembly of the molecular backbone.
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Caption: Key COSY and HMBC correlations for Penicitide A.
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The comprehensive analysis of the spectroscopic data presented in this guide was essential for

the successful structural elucidation and stereochemical assignment of Penicitide A.[3] This

information serves as a critical foundation for future research into the synthesis and biological

activity of this marine natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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